Cas no 37437-21-1 (Tetrakis(2-ethylhexyl) thiuram disulfide)

Tetrakis(2-ethylhexyl) thiuram disulfide Properties

Names and Identifiers

• Tetrakis(2-ethylhexyl) thiuram disulfide
• bis(2-ethylhexyl)carbamothioylsulfanyl N,N-bis(2-ethylhexyl)carbamodithioate
• Nocceler TOT-N
• tetra(2-ethylhexyl)thiuram disulfide
• Tetrakis(2-aethyl-hexyl)-thiuramdisulfid
• tetrakis(2-ethyl-hexyl)thiuramdisulfide
• Nocceler TOT
• Nocceler TOT-G
• TOT-N
• Tetra(2-ethylhexyl)thiuramdisulfide
• Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(2-ethylhexyl)-
• 37437-21-1
• DTXSID70894019
• VTEKOFXDMRILGB-UHFFFAOYSA-N
• SCHEMBL378239
• tetra-(2-ethylhexyl)thiuram disulfide
• tetrakis(2-ethylhexyl)thiuram disulfide
• +Expand

• InChIKey： VTEKOFXDMRILGB-UHFFFAOYSA-N
• Inchi： InChI=1S/C34H68N2S4/c1-9-17-21-29(13-5)25-35(26-30(14-6)22-18-10-2)33(37)39-40-34(38)36(27-31(15-7)23-19-11-3)28-32(16-8)24-20-12-4/h29-32H,9-28H2,1-8H3
• SMILES： CCCCC(CC)CN(CC(CC)CCCC)C(=S)SSC(=S)N(CC(CC)CCCC)CC(CC)CCCC

Computed Properties

• Exact Mass: 632.42700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 27
• Monoisotopic Mass: 632.42653487g/mol
• Heavy Atom Count: 40
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.2
• Topological Polar Surface Area: 121Ų

Experimental Properties

• LogP: 12.40720
• PSA: 121.26000
• Solubility: Insuluble (9.5E-10 g/L) (25 ºC),
• Density: 0.983±0.06 g/cm3 (20 ºC 760 Torr),